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Comparative Sealing Ability Data

The table below summarizes key experimental data on the sealing performance of various endodontic

materials from the search results.

Material
Comparison /
Key Finding

Experimental
Method

Time
Period

Result / Performance Source

Magnesium
Phosphate
Cements
(MPCs)

Superior to

MTA

Fluid Filtration 3 & 6

months

Significantly greater

sealing ability at both time
points (p < 0.05). Stable

sealing maintained at 6
months. [1] [2]

Novel
Endodontic
Cement (NEC)

Similar to
MTA; Superior

to IRM

Dye
Microleakage

(Methylene
Blue)

1 day Mean dye leakage: NEC
(0.785 mm) ≈ MTA (0.985

mm) < IRM (2.675 mm).
Difference between NEC

and MTA was not
significant. [3]
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Material
Comparison /
Key Finding

Experimental
Method

Time
Period

Result / Performance Source

Biodentine Inferior to MTA Glucose

Leakage

2

months

Significantly more

leakage with Biodentine
apical plug compared to

MTA (p < 0.05). [4]

Mineral
Trioxide
Aggregate
(MTA)

Benchmark

Material

Various (Fluid

Filtration, Dye,
Glucose)

1 day -

6
months

Consistent, reliable

sealing ability, often used
as a positive control in

studies. [1] [3] [4]

Experimental Protocols Cited

To evaluate the sealing ability of endodontic materials, researchers use sensitive methods that simulate fluid

penetration along the filling interface. Here are the detailed methodologies for the key experiments cited:

Fluid Filtration Method [1] [2]: This method was used to test the MPCs. It involves placing filled
tooth specimens in a device that applies air pressure (e.g., 103 kPa or 15 psi) to one end of the root

canal. The volume of fluid or air that moves along the canal space over a specific time is then
precisely measured with a highly sensitive fluid filtration system. This method is considered highly
effective for quantitatively assessing microleakage over longer periods.
Dye Microleakage Method [3]: This study obturated and prepared roots, then immersed them in

methylene blue dye for 24 hours. The roots were then sectioned longitudinally, and the extent of dye
penetration was measured in millimeters under a stereomicroscope.

Glucose Leakage Method [4]: In this study, roots with apical plugs were fixed in a custom double-
chamber device. A 1 mol/L glucose solution was pressurized (103 kPa) from the coronal end. The

presence and concentration of glucose that leaked to the apical chamber were detected using a
UV/visible spectrophotometer after reacting with a glucose kit reagent.

Mechanisms of MPC Sealing Performance

The excellent long-term sealing ability of MPCs is attributed to their fundamental material properties. The

following diagram illustrates the key mechanisms that contribute to this stable seal.
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MPC Key Properties Low Degradation RateLeads to Stable Long-Term SealEnsures

Low Porosity
(4-11%) Contributes to

High Early Strength
(17-34 MPa in 2h)

Contributes to

Struvite Formation
(Crystalline Network)

Contributes to

Click to download full resolution via product page

The core reason for MPCs' stable performance is their low degradation rate over time, which ensures the

integrity of the seal is maintained [1] [2]. This low degradation is itself a result of several key material

characteristics:

Low Porosity: The dense microstructure of set MPC, with reported porosity ranging from 4% to 11%,

presents a more difficult path for fluid penetration compared to more porous materials [1].
High Early Strength: MPCs achieve high compressive strength (17-34 MPa) within just a few hours,

providing rapid and robust mechanical integrity to resist leakage from the outset [1].
Struvite Formation: The setting reaction forms a crystalline structure of struvite (MgNH₄PO₄·6H₂O)
or related products, which contributes to a stable and low-solubility matrix [1] [5].

Conclusion

In summary, experimental evidence demonstrates that Magnesium Phosphate Cements possess a superior

long-term sealing ability compared to MTA, while also offering high early strength and stable physical

properties [1] [2]. This combination of properties makes MPCs a highly promising candidate for demanding

endodontic applications where a durable seal is critical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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